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Compound Focus: 3-Bromo-7-Nitroindazole

CAS No.: 74209-34-0

Cat. No.: S589245

Selectivity Data for 3-Bromo-7-nitroindazole

The following table summarizes the available quantitative data on the inhibition of different NOS isoforms

by 3-Bromo-7-nitroindazole.

Experimental

NOS Isoform Inhibition Measurement (IC50 or Ki) Source
System
nNOS IC50 = 0.17 uM [1] Purified enzyme ProbeChem
(Neuronal) (species not
specified)
iNOS IC50 = 0.29 pM [1] Purified enzyme ProbeChem
(Inducible) (species not
specified)
eNOS IC50 = 0.86 uM [1] Purified bovine ProbeChem
(Endothelial) enzyme
nNOS Ki values showed no significant Purified human NOS  University of
variation among isoforms for both isozymes Waterloo Thesis

human and non-human NOS [2]
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Experimental

NOS Isoform Inhibition Measurement (IC50 or Ki) Source
System
nNOS A more potent and selective inhibitor of Described as a Fisher Scientific,
NNOS than eNOS or iNOS [3] [4] general property Chemsrc

Detailed Experimental Protocols

To ensure the reproducibility of experiments and a critical understanding of the data, here are the

methodologies from key studies.

¢ In Vitro Enzyme Inhibition Assay (Oxyhemoglobin Capture) [2]

o Objective: To determine the inhibitory potency (Ki) of 3-Bromo-7-nitroindazole against

purified human nNOS, INOS, and eNOS.

Method: An oxyhemoglobin capture assay was used to measure the conversion of L-arginine to
nitric oxide (NO) in real-time. The assay relies on the reaction of NO with oxyhemoglobin to
form methemoglobin, which is measured by a change in absorbance.

Procedure: Inhibition studies were performed by pre-incubating each purified human NOS
isoform with 3-Bromo-7-nitroindazole at various concentrations. The reaction was initiated by
adding NADPH, and the rate of NO synthesis was measured. The Ki values were determined
from the dose-response curves, with each data point performed in quadruplicate.

e In Vivo Central Administration in Rats [5]

o Objective: To investigate the role of brain nNOS in regulating the micturition reflex in urethane-

anesthetized rats.

Animal Model: Adult male rats were anesthetized with urethane. A cannula was implanted into
a lateral cerebral ventricle for intracerebroventricular (icv) drug administration.

Drug Administration: 3-Bromo-7-nitroindazole was dissolved in saline and administered via
the icv route.

Measurement: The intercontraction interval (ICl), which is the time between two voiding
bladder contractions, was recorded via a cystometrogram. A prolonged ICI after icv
administration of 3-Bromo-7-nitroindazole was interpreted as evidence of central NNOS
inhibition affecting the micturition reflex.

Biological Context and Signaling Pathway
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The following diagram illustrates the basic signaling pathway of nitric oxide (NO) production and the

specific point of inhibition by 3-Bromo-7-nitroindazole.
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The search indicates that the selectivity of 3-Bromo-7-nitroindazole can be context-dependent. While it is a
well-characterized and useful tool for inhibiting nNOS in various animal models [5] [6] [7], data from
purified human enzymes suggests its selectivity over other isoforms may be less pronounced [2]. This is a

critical consideration for translational drug development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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